1-(3-nitrophenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-1-propanone
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Overview
Description
1-(3-nitrophenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-1-propanone is a chemical compound used in scientific research for its unique properties. It is a yellow crystalline powder with a molecular formula of C17H13F3N2O3 and a molecular weight of 358.29 g/mol. This compound is also known as NTB or NTFB and has a wide range of applications in various scientific fields.
Mechanism of Action
The mechanism of action of 1-(3-nitrophenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-1-propanone is not fully understood. However, it is believed to work by binding to specific proteins and enzymes in the body. This binding can lead to changes in the structure and function of these proteins, which can then affect various biochemical and physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can inhibit the activity of certain enzymes, such as proteases and kinases. It can also affect the expression of certain genes and proteins in the body. In addition, this compound has been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-nitrophenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-1-propanone in lab experiments is its high sensitivity and specificity. It can be used to detect very small amounts of amino acids and peptides. However, one of the limitations of this compound is its potential toxicity. It can be harmful if ingested or inhaled, and caution should be taken when handling it in the lab.
Future Directions
There are many future directions for research on 1-(3-nitrophenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-1-propanone. One area of focus could be the development of new drugs and therapies based on the properties of this compound. Another area of research could be the further exploration of its anti-inflammatory and antioxidant properties. Additionally, researchers could investigate the potential applications of this compound in the field of proteomics, which involves the study of proteins and their interactions in the body.
Synthesis Methods
The synthesis of 1-(3-nitrophenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-1-propanone involves the reaction of 3-nitroacetophenone and 3-(trifluoromethyl)aniline in the presence of a base. The reaction takes place in a solvent such as ethanol or methanol and is usually carried out at room temperature. The product is then purified by recrystallization or column chromatography.
Scientific Research Applications
1-(3-nitrophenyl)-3-{[3-(trifluoromethyl)phenyl]amino}-1-propanone has a wide range of applications in scientific research. It is commonly used as a fluorescent probe for the detection of amino acids and peptides. It can also be used as a substrate for the determination of protease activity. In addition, this compound has been used in the development of new drugs and therapies for various diseases.
properties
IUPAC Name |
1-(3-nitrophenyl)-3-[3-(trifluoromethyl)anilino]propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3N2O3/c17-16(18,19)12-4-2-5-13(10-12)20-8-7-15(22)11-3-1-6-14(9-11)21(23)24/h1-6,9-10,20H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGBKQQXPVKLLDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)CCNC2=CC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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